Cas no 2137549-72-3 (tert-butyl 4-5-amino-1-tert-butyl-3-(methoxycarbonyl)-1H-pyrazol-4-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-5-amino-1-tert-butyl-3-(methoxycarbonyl)-1H-pyrazol-4-ylpiperidine-1-carboxylate
• CAS No: 2137549-72-3
• MF: C₁₉H₃₂N₄O₄
• MW: 380.481784820557
• CID: 6473013
• PubChem ID: 165486034
• Update Time: 2025-05-20

tert-butyl 4-5-amino-1-tert-butyl-3-(methoxycarbonyl)-1H-pyrazol-4-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-5-amino-1-tert-butyl-3-(methoxycarbonyl)-1H-pyrazol-4-ylpiperidine-1-carboxylate
• EN300-1121129
• tert-butyl 4-[5-amino-1-tert-butyl-3-(methoxycarbonyl)-1H-pyrazol-4-yl]piperidine-1-carboxylate
• 2137549-72-3

• Inchi： 1S/C19H32N4O4/c1-18(2,3)23-15(20)13(14(21-23)16(24)26-7)12-8-10-22(11-9-12)17(25)27-19(4,5)6/h12H,8-11,20H2,1-7H3
• InChI Key： DALUPLSEPVUYQM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2C(C(=O)OC)=NN(C(C)(C)C)C=2N)CC1)=O

Computed Properties

• Exact Mass: 380.24235551g/mol
• Monoisotopic Mass: 380.24235551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 99.7Ų

Additional information on tert-butyl 4-5-amino-1-tert-butyl-3-(methoxycarbonyl)-1H-pyrazol-4-ylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(5-amino-1-tert-butyl-3-(methoxycarbonyl)-1H-pyrazol-4-yl)piperidine-1-carboxylate (CAS No. 2137549-72-3)

The compound tert-butyl 4-(5-amino-1-tert-butyl-3-(methoxycarbonyl)-1H-pyrazol-4-yl)piperidine-1-carboxylate (CAS No. 2137549-72-3) is a highly specialized chemical entity with significant relevance in modern pharmaceutical and organic synthesis research. Its intricate molecular structure, featuring a piperidine core modified with tert-butyl and methoxycarbonyl groups, positions it as a valuable intermediate in the development of novel therapeutic agents. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

One of the key attributes of tert-butyl 4-(5-amino-1-tert-butyl-3-(methoxycarbonyl)-1H-pyrazol-4-yl)piperidine-1-carboxylate is its role as a building block in the synthesis of complex molecules. The presence of both amino and ester functionalities allows for diverse chemical transformations, making it a versatile tool in medicinal chemistry. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in such compounds, as they serve as critical inputs for high-throughput screening and molecular docking studies.

From a synthetic perspective, the tert-butyl protecting group in this compound enhances stability during multi-step reactions, a feature highly valued in peptide synthesis and small-molecule optimization. The methoxycarbonyl moiety, on the other hand, offers opportunities for further derivatization, aligning with the growing demand for structure-activity relationship (SAR) studies. These characteristics make CAS No. 2137549-72-3 a focal point for researchers exploring new chemical entities (NCEs) and biologically active scaffolds.

In the context of green chemistry and sustainable synthesis, this compound has garnered attention for its potential to reduce waste and improve reaction efficiency. The pharmaceutical industry's shift toward atom economy and catalytic processes has led to increased scrutiny of intermediates like tert-butyl 4-(5-amino-1-tert-butyl-3-(methoxycarbonyl)-1H-pyrazol-4-yl)piperidine-1-carboxylate, which can streamline synthetic routes. Additionally, its compatibility with flow chemistry techniques aligns with the push for continuous manufacturing in drug production.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The piperidine scaffold is a common motif in neurologically active compounds, and modifications such as those present in CAS No. 2137549-72-3 could influence blood-brain barrier (BBB) permeability. This has sparked discussions in forums and publications about its applicability in neurodegenerative disease research, a hot topic given the rising prevalence of conditions like Alzheimer's and Parkinson's.

Quality control and analytical characterization of tert-butyl 4-(5-amino-1-tert-butyl-3-(methoxycarbonyl)-1H-pyrazol-4-yl)piperidine-1-carboxylate are also critical considerations. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and consistency. These methods are frequently searched by quality assurance professionals, reflecting the compound's importance in GMP-compliant manufacturing environments.

In summary, tert-butyl 4-(5-amino-1-tert-butyl-3-(methoxycarbonyl)-1H-pyrazol-4-yl)piperidine-1-carboxylate (CAS No. 2137549-72-3) represents a convergence of synthetic utility, therapeutic potential, and industrial relevance. Its multifaceted applications—from drug discovery to process chemistry—make it a subject of ongoing investigation and innovation. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and medicine.